4-Cyclopropoxy-N,5-dimethylnicotinamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 4-cyclopropyloxy-N,5-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C11H14N2O2/c1-7-5-13-6-9(11(14)12-2)10(7)15-8-3-4-8/h5-6,8H,3-4H2,1-2H3,(H,12,14)
• InChI Key: WPZSQIRRNJTEDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1OC2CC2)C(=O)NC

Description

4-Cyclopropoxy-N,5-dimethylnicotinamide is a nicotinamide derivative characterized by a cyclopropoxy substituent at the 4-position of the pyridine ring and methyl groups at the N- and 5-positions. This structural motif confers unique steric and electronic properties, making it a compound of interest in pharmaceutical and agrochemical research. For example, intermediates like 4-(4-aminophenoxy)-N-methylpicolinamide (4) are synthesized via coupling of chlorinated precursors with phenols under reflux conditions . The cyclopropoxy group likely enhances metabolic stability compared to bulkier alkoxy substituents, though this requires further validation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-N,5-dimethylnicotinamide typically involves the reaction of nicotinic acid derivatives with cyclopropyl alcohol under specific conditions. The reaction is usually catalyzed by a base such as sodium hydroxide or potassium carbonate. The reaction mixture is heated to a temperature range of 80-100°C for several hours to ensure complete conversion .

Industrial Production Methods

In an industrial setting, the production of 4-Cyclopropoxy-N,5-dimethylnicotinamide can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, including temperature, pressure, and reactant concentrations. The use of continuous flow reactors also enhances the safety and efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-N,5-dimethylnicotinamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous medium.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of primary amines.

Substitution: Formation of substituted nicotinamide derivatives.

Scientific Research Applications

4-Cyclopropoxy-N,5-dimethylnicotinamide has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential antibacterial and antifungal properties.

Medicine: Investigated for its anti-inflammatory and anti-cancer properties.

Industry: Used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-N,5-dimethylnicotinamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes involved in cellular metabolism, leading to the disruption of essential biochemical processes. This inhibition can result in the suppression of bacterial growth, reduction of inflammation, and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 4-Cyclopropoxy-N,5-dimethylnicotinamide with structurally related nicotinamide derivatives:

Compound Name	Substituents (Pyridine Ring)	Key Functional Groups	Synthesis Method (Example)
4-Cyclopropoxy-N,5-dimethylnicotinamide	4-Cyclopropoxy, N-Me, 5-Me	Cyclopropoxy, methyl	Likely nucleophilic substitution
Nicotinamide (Niacinamide)	3-Carboxamide	Carboxamide	Hydrolysis of nitriles or enzymatic
4-(4-Aminophenoxy)-N-methylpicolinamide (4)	4-Aminophenoxy, N-Me	Aminophenoxy, methyl	Chlorobenzene reflux with phenol
4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide (7)	2-Fluoro-4-nitrophenoxy, N-Me	Nitro, fluoro, methyl	Reflux with 2-fluoro-4-nitrophenol
Isonicotinamide	4-Carboxamide	Carboxamide	Similar to nicotinamide routes

Key Observations :

• Substituent Effects : The cyclopropoxy group in the target compound introduces a strained three-membered ring, which may enhance rigidity and reduce metabolic degradation compared to linear alkoxy groups (e.g., methoxy) .

Physicochemical Properties

Though explicit data for the target compound is absent, inferences can be drawn from analogous compounds:

• Solubility: The cyclopropoxy group may reduce water solubility compared to hydrophilic groups (e.g., aminophenoxy in compound 4), but this could enhance membrane permeability.
• Melting Points : lists numerical values (e.g., 2300, 669) for compounds like nicotinamide, which may correspond to spectral or physical data. Cyclopropane-containing derivatives (e.g., barbituric acid spirocyclopropane) often exhibit higher melting points due to rigidity .